Cas no 1805541-58-5 (5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine)

• Product Name: 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine
• CAS No: 1805541-58-5
• MF: C₈H₇F₅N₂O
• MW: 242.145999193192
• CID: 4889263
• Update Time: 2025-06-13

5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F5N2O/c9-6(10)4-3(1-14)2-15-7(16)5(4)8(11,12)13/h2,6H,1,14H2,(H,15,16)
• InChI Key： NJSJGWRONLFGPP-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)(F)F)C(NC=C1CN)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: -0.3
• Topological Polar Surface Area: 55.1

Additional information on 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine

Comprehensive Overview of 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1805541-58-5)

The compound 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1805541-58-5) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of difluoromethyl and trifluoromethyl groups, make it a valuable intermediate for the synthesis of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop fluorine-containing drugs, which are often more effective and longer-lasting than their non-fluorinated counterparts. The compound's aminomethyl and hydroxy functionalities further expand its utility, enabling diverse chemical modifications for tailored applications.

From an industrial perspective, CAS No. 1805541-58-5 is often explored for its role in crop protection and pesticide formulation. The difluoromethyl and trifluoromethyl groups contribute to the compound's ability to interact with enzymes in pests, making it a promising candidate for next-generation agrochemicals. This is particularly relevant as the agricultural sector seeks sustainable solutions to combat resistance and reduce environmental impact.

The synthesis of 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine involves multi-step processes that require precise control of reaction conditions. Advanced techniques such as microwave-assisted synthesis and catalyzed fluorination are often employed to achieve high yields and purity. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's importance in modern synthetic chemistry.

Another area of interest is the compound's potential in neurological research. Preliminary studies suggest that its structural motifs may interact with neurotransmitter receptors, opening avenues for treating conditions like neurodegenerative diseases. This has led to increased searches for pyridine-based therapeutics and fluorinated neuroactive compounds in scientific databases.

For researchers and manufacturers, the availability of CAS No. 1805541-58-5 in high purity is critical. Quality control measures, including HPLC analysis and NMR spectroscopy, are essential to ensure consistency in research and production. Suppliers often highlight these aspects to meet the stringent requirements of pharmaceutical and agrochemical industries.

In summary, 5-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine represents a versatile and innovative compound with broad applications. Its relevance to drug discovery, agrochemical development, and material science underscores its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.